Cas no 2803211-60-9 (GRP-60367 hydrochloride)

• Product Name: GRP-60367 hydrochloride
• CAS No: 2803211-60-9
• MF: C₂₁H₂₈ClN₃O₂
• MW: 389.918924331665
• CID: 6777073
• PubChem ID: 155291570
• Update Time: 2025-07-09

GRP-60367 hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-[2-(2,5-dimethylphenoxy)ethylamino]piperidin-1-yl]-pyridin-4-ylmethanone;hydrochloride
• CS-0138441
• 2803211-60-9
• MS-26492
• GRP-60367 hydrochloride
• GRP-60367 (hydrochloride)
• G17572
• (4-((2-(2,5-Dimethylphenoxy)ethyl)amino)piperidin-1-yl)(pyridin-4-yl)methanone hydrochloride
• HY-133735A

• Inchi： 1S/C21H27N3O2.ClH/c1-16-3-4-17(2)20(15-16)26-14-11-23-19-7-12-24(13-8-19)21(25)18-5-9-22-10-6-18;/h3-6,9-10,15,19,23H,7-8,11-14H2,1-2H3;1H
• InChI Key： OOJFZGBROIVYNL-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=C(C)C=CC=1C)CCNC1CCN(C(C2C=CN=CC=2)=O)CC1

Computed Properties

• Exact Mass: 389.1870048g/mol
• Monoisotopic Mass: 389.1870048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5Ų

Additional information on GRP-60367 hydrochloride

Comprehensive Overview of GRP-60367 Hydrochloride (CAS No. 2803211-60-9): Properties, Applications, and Research Insights

GRP-60367 hydrochloride (CAS No. 2803211-60-9) is a specialized compound gaining attention in pharmaceutical and biochemical research due to its unique structural and functional properties. This article delves into its molecular characteristics, potential applications, and relevance to current scientific trends, addressing common queries such as "GRP-60367 hydrochloride solubility" and "CAS 2803211-60-9 stability." Researchers and industry professionals seeking insights into small molecule inhibitors or targeted drug delivery systems will find this overview invaluable.

The compound's chemical identity, GRP-60367 hydrochloride, is often associated with studies on G protein-coupled receptors (GPCRs), a hotspot in modern drug discovery. Its CAS registry number, 2803211-60-9, ensures precise identification in regulatory and commercial contexts. Recent publications highlight its role in modulating cellular signaling pathways, aligning with the growing interest in "precision medicine" and "personalized therapeutics."

From a physicochemical perspective, GRP-60367 hydrochloride exhibits notable solubility in aqueous solutions, a critical factor for bioavailability—addressing frequent searches like "GRP-60367 HCl solubility in DMSO." Its stability under varying pH conditions (explored under "CAS 2803211-60-9 pH stability") makes it suitable for in vitro and in vivo studies. These properties are pivotal for researchers investigating kinase inhibitors or metabolic pathway modulators.

In the context of drug development, GRP-60367 hydrochloride is frequently cited in patents related to autoimmune disorders and inflammatory diseases. Its mechanism of action, often queried as "GRP-60367 MoA," involves selective interaction with specific receptor subtypes, offering potential for reduced off-target effects. This aligns with the industry's shift toward highly selective therapeutics, a trend dominating forums and conferences.

Another area of interest is the compound's synthetic accessibility. Queries like "GRP-60367 synthesis protocol" reflect the demand for scalable production methods. Recent advances in green chemistry have spurred optimization of its synthesis, reducing reliance on hazardous reagents—a response to the "sustainable pharmaceutical manufacturing" movement.

Beyond therapeutics, GRP-60367 hydrochloride is explored in diagnostic imaging, particularly in labeling techniques for molecular probes. Its compatibility with PET radioligands (a trending topic in "molecular imaging") underscores its versatility. Researchers investigating "GPCR-targeted imaging agents" frequently reference this compound.

Regulatory and safety profiles of CAS 2803211-60-9 are also frequently searched. While comprehensive toxicology data remain under study, preliminary results suggest favorable ADME (absorption, distribution, metabolism, excretion) properties. This positions GRP-60367 hydrochloride as a candidate for further preclinical trials, a topic of high interest in "translational research" circles.

In summary, GRP-60367 hydrochloride represents a convergence of cutting-edge pharmacology and industrial applicability. Its multifaceted role—from drug discovery to diagnostic innovation—makes it a compound to watch in the evolving landscape of biomedical sciences. Future studies may further elucidate its potential in addressing unmet medical needs, particularly in chronic disease management.